BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Landscape of 2,6-
Diethylaniline: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Diethylaniline-d15

Cat. No.: B1591745

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is paramount. This in-
depth technical guide provides a detailed overview of the safety data sheet (SDS) for 2,6-
Diethylaniline, a versatile intermediate in the synthesis of dyes, pigments, and pharmaceuticals.

This document summarizes critical safety information, including physical and chemical
properties, hazard classifications, and handling procedures, to ensure its safe use in a
laboratory setting. The information presented is aggregated from various chemical suppliers
and regulatory databases.

Chemical Identification and Physical Properties

2,6-Diethylaniline is a colorless to pale yellow or reddish-brown liquid with a slight amine odor.
[1] It is sparingly soluble in water.[1] Key identifiers and physical properties are summarized
below.
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Identifier Value

CAS Number 579-66-8[2]

Molecular Formula C10H15N]3]

Molecular Weight 149.23 g/mol [2]

Appearance Colorless to pale yellow or reddish-brown
liquid[1]

Boiling Point 243 °C[2]

Melting Point 3-4 °C[3]

Flash Point 115 °C (closed cup)[2]

Density 0.906 g/mL at 25 °C[2]

Vapor Pressure 0.02 mmHg at 20 °C[2]

Hazard Identification and Classification

2,6-Diethylaniline is classified as harmful if swallowed.[2][4][5] It may also be harmful if inhaled
or absorbed through the skin, potentially causing respiratory tract, skin, and eye irritation.[4]
Absorption into the body can lead to the formation of methemoglobin, which may cause
cyanosis; the onset of these symptoms can be delayed.[6]

Hazard Classification Category

Acute Toxicity, Oral Category 4[2]

Signal Word: Warning[2]

Hazard Statements:

e H302: Harmful if swallowed[2]
Precautionary Statements:

e P264: Wash skin thoroughly after handling[5]
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e P270: Do not eat, drink or smoke when using this product[5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell[2]

» P501: Dispose of contents/container to an approved waste disposal plant[5]
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2,6-Diethylaniline

2,6-Diethylaniline

Potential Hazards

Harmful if Swallowed (H302) W Methemoglobin Formation

Recommended Personal Protective Equipment

Primary Hazard

Y
Protective Gloves [« | Lab Coat Safety Goggles Respirator (if needed)
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Information Gathering

Locate Safety Data Sheet

Hazard Assessment

Identify Hazards
(Physical, Health, Environmental)

i

Review Toxicological Data
(LD50, Irritation, etc.)

i

Determine Required PPE

Safe Handling & Emergency Procedures

Implement Engineering Controls
(e.g., Fume Hood)

Follow Safe Handling ProCedureS g piimieiietieit ettt ettt

Know First-Aid Measures e I

Incident Response

Plan for Proper Disposal Exposure Response Spill Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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